Cas no 247907-33-1 ((2-Fluoro-benzyl)-(3-morpholin-4-yl-propyl)-amine)

(2-Fluoro-benzyl)-(3-morpholin-4-yl-propyl)-amine structure
247907-33-1 structure
Product Name:(2-Fluoro-benzyl)-(3-morpholin-4-yl-propyl)-amine
CAS No:247907-33-1
MF:C14H21FN2O
MW:252.327747106552
CID:3063974
PubChem ID:3151940
Update Time:2025-04-21

(2-Fluoro-benzyl)-(3-morpholin-4-yl-propyl)-amine Chemical and Physical Properties

Names and Identifiers

    • (2-Fluoro-benzyl)-(3-morpholin-4-yl-propyl)-amine
    • 247907-33-1
    • CS-0333478
    • N-(2-fluorobenzyl)-3-(morpholin-4-yl)propan-1-amine
    • N-[(2-fluorophenyl)methyl]-3-morpholin-4-ylpropan-1-amine
    • N-(2-Fluorobenzyl)-3-morpholinopropan-1-amine
    • N-(2-fluorobenzyl)-N-[3-(4-morpholinyl)propyl]amine
    • AN-465/41683373
    • AKOS000300035
    • [(2-fluorophenyl)methyl][3-(morpholin-4-yl)propyl]amine
    • SR-01000370465-1
    • SR-01000370465
    • STK129113
    • MDL: MFCD01475414
    • Inchi: 1S/C14H21FN2O/c15-14-5-2-1-4-13(14)12-16-6-3-7-17-8-10-18-11-9-17/h1-2,4-5,16H,3,6-12H2
    • InChI Key: OHCCFMGQDQLZRO-UHFFFAOYSA-N
    • SMILES: FC1C=CC=CC=1CNCCCN1CCOCC1

Computed Properties

  • Exact Mass: 252.16379146Da
  • Monoisotopic Mass: 252.16379146Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 24.5Ų

(2-Fluoro-benzyl)-(3-morpholin-4-yl-propyl)-amine Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

(2-Fluoro-benzyl)-(3-morpholin-4-yl-propyl)-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM515620-1g
N-(2-Fluorobenzyl)-3-morpholinopropan-1-amine
247907-33-1 97%
1g
$291 2022-09-29

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